Cas no 79975-06-7 ( )

  structure
  structure
Product name: 
CAS No:79975-06-7
MF:C15H21N3O2
MW:275.34614
CID:984960
PubChem ID:337919

  Chemical and Physical Properties

Names and Identifiers

    • 2-[2-[2-(dimethylamino)ethyl-methylamino]ethyl]isoindole-1,3-dione
    • 2-[2-[2-dimethylaminoethyl(methyl)amino]ethyl]isoindole-1,3-dione
    • AC1L7MQ8
    • N,N,N'-trimethyl-N'-(2-(N-phthalimido)ethyl)ethylenediamine
    • N,N,N'-trimethyl-N'-[2-(N-phthalimido)ethyl]ethylenediamine
    • NSC358124
    • 2-(2-{[2-(Dimethylamino)ethyl](methyl)amino}ethyl)-1H-isoindole-1,3(2H)-dione
    • 79975-06-7
    • DTXSID80320334
    • NSC-358124
    •  
    • Inchi: InChI=1S/C15H21N3O2/c1-16(2)8-9-17(3)10-11-18-14(19)12-6-4-5-7-13(12)15(18)20/h4-7H,8-11H2,1-3H3
    • InChI Key: HQFMONJVKGNTCY-UHFFFAOYSA-N
    • SMILES: CN(C)CCN(C)CCN1C(=O)C2=CC=CC=C2C1=O

Computed Properties

  • Exact Mass: 275.16353
  • Monoisotopic Mass: 275.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.9Ų
  • XLogP3: 1.6

Experimental Properties

  • PSA: 43.86
  • LogP: 0.71390

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